Cas no 96753-31-0 (Benzoic acid, 4-[(4-methylhexyl)oxy]-, 4-(heptyloxy)phenyl ester)
96753-31-0 structure
Product Name:Benzoic acid, 4-[(4-methylhexyl)oxy]-, 4-(heptyloxy)phenyl ester
CAS No:96753-31-0
MF:C27H38O4
MW:426.588228702545
CID:2820097
Update Time:2023-08-07
Benzoic acid, 4-[(4-methylhexyl)oxy]-, 4-(heptyloxy)phenyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-[(4-methylhexyl)oxy]-, 4-(heptyloxy)phenyl ester
- 4-(HEPTYLOXY)PHENYL 4-[(4-METHYLHEXYL)OXY]BENZOATE
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- Inchi: 1S/C27H38O4/c1-4-6-7-8-9-20-29-25-16-18-26(19-17-25)31-27(28)23-12-14-24(15-13-23)30-21-10-11-22(3)5-2/h12-19,22H,4-11,20-21H2,1-3H3
- InChI Key: NBRIGLFWSJXOFM-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(=O)OC2C=CC(=CC=2)OCCCCCCC)=CC=1)CCCC(C)CC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 31
- Rotatable Bond Count: 16
- Complexity: 450
- XLogP3: 8.7
- Topological Polar Surface Area: 44.8
Benzoic acid, 4-[(4-methylhexyl)oxy]-, 4-(heptyloxy)phenyl ester Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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